Cas no 181284-17-3 (3-Chloro-5,6-diethylpyrazine-2-carbonitrile)
181284-17-3 structure
Product Name:3-Chloro-5,6-diethylpyrazine-2-carbonitrile
CAS No:181284-17-3
MF:C9H10ClN3
MW:195.648800373077
CID:1031552
PubChem ID:23353213
Update Time:2025-04-20
3-Chloro-5,6-diethylpyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5,6-diethylpyrazine-2-carbonitrile
- 2-Chloro-3-cyano-5,6-diethylpyrazine
- DB-331209
- 181284-17-3
- DTXSID50633302
- SCHEMBL8144119
-
- Inchi： 1S/C9H10ClN3/c1-3-6-7(4-2)13-9(10)8(5-11)12-6/h3-4H2,1-2H3
- InChI Key： FHYFXVGDENUCRO-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)N=C(CC)C(CC)=N1
Computed Properties
- Exact Mass: 195.0565
- Monoisotopic Mass: 195.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
3-Chloro-5,6-diethylpyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168459-1g |
3-chloro-5,6-diethylpyrazine-2-carbonitrile |
181284-17-3 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A099001870-1g |
3-Chloro-5,6-diethylpyrazine-2-carbonitrile |
181284-17-3 | 95% | 1g |
$678.24 | 2023-09-02 | |
| Chemenu | CM168459-1g |
3-chloro-5,6-diethylpyrazine-2-carbonitrile |
181284-17-3 | 95% | 1g |
$704 | 2023-03-05 |
3-Chloro-5,6-diethylpyrazine-2-carbonitrile Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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